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Compound of Interest

Compound Name: S-Bioallethrin

Cat. No.: B7800135 Get Quote

A Comprehensive Technical Guide to S-
Bioallethrin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of S-Bioallethrin, a potent synthetic

pyrethroid insecticide. The document outlines its chemical properties, mechanism of action,

and relevant experimental protocols, offering valuable insights for research and development in

toxicology, neurobiology, and immunology.

Chemical and Physical Properties
S-Bioallethrin is the most biologically active of the eight stereoisomers of allethrin.[1] It is

known for its rapid knockdown effect on flying and crawling insects and is widely used in public

health applications.[1][2][3]
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Identifier Value

CAS Number 28434-00-6[4]

Molecular Formula C19H26O3

Molecular Weight 302.41 g/mol

Appearance Clear to amber viscous liquid

Synonyms Esbiol, D-Trans-Allethrin, Esbioallethrin

Mechanism of Action
S-Bioallethrin primarily acts as a neurotoxin in insects by targeting voltage-gated sodium

channels. It binds to these channels and modifies their gating kinetics, leading to prolonged

channel opening. This disruption of normal nerve function results in hyperexcitability, tremors,

paralysis, and ultimately, the death of the insect.

In addition to its effects on the nervous system, S-Bioallethrin has been shown to modulate

immune responses. It can inhibit lymphocyte proliferation and induce the release of histamine

from human basophils.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7800135?utm_src=pdf-custom-synthesis
https://www.inchem.org/documents/ehc/ehc/ehc87.htm
http://www.titanunichem.com/page232?product_id=1839
https://www.echemi.com/products/pd180521130655-s-bioallethrin.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2760111.htm
https://www.benchchem.com/product/b7800135#cas-number-and-molecular-formula-of-s-bioallethrin
https://www.benchchem.com/product/b7800135#cas-number-and-molecular-formula-of-s-bioallethrin
https://www.benchchem.com/product/b7800135#cas-number-and-molecular-formula-of-s-bioallethrin
https://www.benchchem.com/product/b7800135#cas-number-and-molecular-formula-of-s-bioallethrin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7800135?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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